Cas no 1804823-87-7 (Ethyl 2-(bromomethyl)-5-hydroxy-3-(trifluoromethoxy)pyridine-6-carboxylate)

• Product Name: Ethyl 2-(bromomethyl)-5-hydroxy-3-(trifluoromethoxy)pyridine-6-carboxylate
• CAS No: 1804823-87-7
• MF: C₁₀H₉BrF₃NO₄
• MW: 344.081972837448
• CID: 4832453
• Update Time: 2025-06-28

Ethyl 2-(bromomethyl)-5-hydroxy-3-(trifluoromethoxy)pyridine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(bromomethyl)-5-hydroxy-3-(trifluoromethoxy)pyridine-6-carboxylate

• Inchi： 1S/C10H9BrF3NO4/c1-2-18-9(17)8-6(16)3-7(5(4-11)15-8)19-10(12,13)14/h3,16H,2,4H2,1H3
• InChI Key： YCOJYFPALNPTFS-UHFFFAOYSA-N
• SMILES： BrCC1C(=CC(=C(C(=O)OCC)N=1)O)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 316
• XLogP3: 3.4
• Topological Polar Surface Area: 68.6

Additional information on Ethyl 2-(bromomethyl)-5-hydroxy-3-(trifluoromethoxy)pyridine-6-carboxylate

Ethyl 2-(bromomethyl)-5-hydroxy-3-(trifluoromethoxy)pyridine-6-carboxylate (CAS No. 1804823-87-7): An Overview

Ethyl 2-(bromomethyl)-5-hydroxy-3-(trifluoromethoxy)pyridine-6-carboxylate (CAS No. 1804823-87-7) is a multifunctional compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound, characterized by its unique structural features, including a bromomethyl group, a hydroxyl group, and a trifluoromethoxy substituent, offers a versatile platform for the development of novel therapeutic agents.

The bromomethyl group in Ethyl 2-(bromomethyl)-5-hydroxy-3-(trifluoromethoxy)pyridine-6-carboxylate serves as a reactive site for various chemical transformations, making it an attractive intermediate in synthetic chemistry. The presence of this group allows for the introduction of diverse functional groups, thereby expanding the chemical space and potential biological activities of the final products. Recent studies have explored the use of brominated intermediates in the synthesis of antiviral and anticancer agents, highlighting the importance of this structural motif in drug design.

The hydroxyl group in Ethyl 2-(bromomethyl)-5-hydroxy-3-(trifluoromethoxy)pyridine-6-carboxylate adds to its versatility by providing a site for hydrogen bonding and other intermolecular interactions. This can enhance the compound's solubility and bioavailability, which are crucial factors in drug development. Additionally, the hydroxyl group can be readily modified through esterification, etherification, or oxidation reactions, further expanding its utility in synthetic pathways.

The trifluoromethoxy substituent is another key feature of Ethyl 2-(bromomethyl)-5-hydroxy-3-(trifluoromethoxy)pyridine-6-carboxylate. Fluorinated compounds are known for their enhanced metabolic stability and improved pharmacokinetic properties. The trifluoromethoxy group, in particular, has been shown to influence the lipophilicity and electronic properties of molecules, which can affect their binding affinity to biological targets. This makes Ethyl 2-(bromomethyl)-5-hydroxy-3-(trifluoromethoxy)pyridine-6-carboxylate an attractive candidate for the development of drugs with optimized pharmacological profiles.

Recent research has focused on the biological activities of compounds containing similar structural elements to Ethyl 2-(bromomethyl)-5-hydroxy-3-(trifluoromethoxy)pyridine-6-carboxylate. For instance, studies have demonstrated that pyridine derivatives with brominated and fluorinated substituents exhibit potent antiproliferative effects against various cancer cell lines. These findings suggest that Ethyl 2-(bromomethyl)-5-hydroxy-3-(trifluoromethoxy)pyridine-6-carboxylate may have potential applications in cancer therapy.

In addition to its potential as an anticancer agent, Ethyl 2-(bromomethyl)-5-hydroxy-3-(trifluoromethoxy)pyridine-6-carboxylate has also been investigated for its antimicrobial properties. The combination of brominated and fluorinated functionalities can disrupt microbial cell membranes and inhibit essential enzymatic processes, making it a promising lead compound for the development of new antibiotics. This is particularly relevant given the growing global concern over antibiotic resistance.

The synthetic accessibility of Ethyl 2-(bromomethyl)-5-hydroxy-3-(trifluoromethoxy)pyridine-6-carboxylate is another factor contributing to its appeal in drug discovery. Efficient synthetic routes have been developed to produce this compound on a laboratory scale, and efforts are underway to scale up these processes for industrial applications. The ability to synthesize this compound efficiently and cost-effectively is crucial for its practical use in pharmaceutical research and development.

In conclusion, Ethyl 2-(bromomethyl)-5-hydroxy-3-(trifluoromethoxy)pyridine-6-carboxylate (CAS No. 1804823-87-7) represents a promising molecule with diverse applications in medicinal chemistry and drug discovery. Its unique combination of functional groups provides a robust platform for the development of novel therapeutic agents with improved pharmacological properties. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in the field.